Ethyl 2-(4-hydroxypiperidin-1-yl)acetate
Cat. No. B1437691
M. Wt: 187.24 g/mol
InChI Key: UDPXIIWXAUGKLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06743794B2
Procedure details
To a solution of bromoethylacetate, 3.3 mL (30.0 mmol) in 100 mL of tetrahydrofuran was added 4.2 g (30.0 mmol) of potassium carbonate and 3.0 mL (30.0 mmol) of 4-hydroxypiperidine. The reaction mixture stirred overnight at rt. and was concentrated to dryness. The residue was partitioned between 20% isopropanol/chloroform and saturated aqueous NaHCO3. The mixture was washed with saturated NaHCO3, washed with brine, dried over Na2SO4, filtered and concentrated to dryness to give 4.65 g (83%) of the desired product as a tan oil. MS (ion spray) 188.0 (M+).
Identifiers
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REACTION_CXSMILES
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Br[CH2:2][CH2:3][O:4][C:5](=[O:7])[CH3:6].C(=O)([O-])[O-].[K+].[K+].[OH:14][CH:15]1[CH2:20][CH2:19][NH:18][CH2:17][CH2:16]1>O1CCCC1>[CH2:3]([O:4][C:5](=[O:7])[CH2:6][N:18]1[CH2:19][CH2:20][CH:15]([OH:14])[CH2:16][CH2:17]1)[CH3:2] |f:1.2.3|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCCOC(C)=O
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Name
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Quantity
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4.2 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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3 mL
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Type
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reactant
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Smiles
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OC1CCNCC1
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|
Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture stirred overnight at rt
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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and was concentrated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was partitioned between 20% isopropanol/chloroform and saturated aqueous NaHCO3
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WASH
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Type
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WASH
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|
Details
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The mixture was washed with saturated NaHCO3
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WASH
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Type
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WASH
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Details
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washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated to dryness
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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C(C)OC(CN1CCC(CC1)O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.65 g | |
| YIELD: PERCENTYIELD | 83% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
